Ethyl 2-{[(4-methoxyanilino)carbothioyl]amino}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-{[(4-methoxyanilino)carbothioyl]amino}acetate is a useful research compound. Its molecular formula is C12H16N2O3S and its molecular weight is 268.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Improvement
Ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, a compound related to Ethyl 2-{[(4-Methoxyanilino)carbothioyl]amino}acetate, has been synthesized through an improved process. This process involved steps like nitrosation, methylation, bromination, and cyclization, with the use of ethyl acetoacetate as the raw material. The improvements in the synthesis process simplified operations and reduced production costs, achieving a product yield of 70.8% (L. Jing, 2003).
Impurity Profile Determination
Ethyl-2-(4-[(5R)-3-[4-(methoxycarboxamidoiminomethyl)-phenyl]-2-oxo-5-oxazolidinylmethyl]-1-piperazinyl) acetate, another related compound, was studied to determine its impurity profile. It is a glycoprotein IIb/IIIa antagonist developed for the treatment of thrombotic disorders. A reversed-phase HPLC gradient separation was developed to separate byproducts in the bulk drug substance, with LC-MS coupling used to characterize the unknown byproducts (A. Thomasberger et al., 1999).
Copper(II) Complex Synthesis
Optically active derivatives of this compound were synthesized, and paramagnetic complexes were prepared. These complexes were structurally characterized, revealing a chain structure and a square pyramid coordination polyhedron of Cu(ClN2O + S) in the complexes (Z. A. Savel’eva et al., 2003).
Novel Compound Synthesis
Ethyl 2-cyano-2-(hydroxyimino)acetate was tested as an additive in the synthesis of a novel series of α-ketoamide derivatives. This compound showed superiority in terms of purity and yield compared to other methods. It facilitated the synthesis of 4-[2-(2-acetylaminophenyl)-2-oxo-acetylamino]benzoyl amino acid ester derivatives with high yield and purity (A. El‐Faham et al., 2013).
Antitumor Activity
Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, synthesized from ethyl 2-chloroacetate, showed distinct inhibition of the proliferation of some cancer cell lines, indicating its potential in antitumor activity research (Ju Liu et al., 2018).
Properties
IUPAC Name |
ethyl 2-[(4-methoxyphenyl)carbamothioylamino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-3-17-11(15)8-13-12(18)14-9-4-6-10(16-2)7-5-9/h4-7H,3,8H2,1-2H3,(H2,13,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMAPNNWVFBJDNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=S)NC1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.